Cas no 1806971-75-4 (Methyl 6-(difluoromethyl)-2-hydroxy-4-methylpyridine-3-acetate)

• Product Name: Methyl 6-(difluoromethyl)-2-hydroxy-4-methylpyridine-3-acetate
• CAS No: 1806971-75-4
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• CID: 4888283
• Update Time: 2025-05-20

Methyl 6-(difluoromethyl)-2-hydroxy-4-methylpyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-2-hydroxy-4-methylpyridine-3-acetate

• Inchi： 1S/C10H11F2NO3/c1-5-3-7(9(11)12)13-10(15)6(5)4-8(14)16-2/h3,9H,4H2,1-2H3,(H,13,15)
• InChI Key： LEXKMHKQGLSNHF-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=C(C(N1)=O)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 386
• XLogP3: 0.5
• Topological Polar Surface Area: 55.4

Additional information on Methyl 6-(difluoromethyl)-2-hydroxy-4-methylpyridine-3-acetate

Recent Advances in the Study of Methyl 6-(difluoromethyl)-2-hydroxy-4-methylpyridine-3-acetate (CAS: 1806971-75-4)

Methyl 6-(difluoromethyl)-2-hydroxy-4-methylpyridine-3-acetate (CAS: 1806971-75-4) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential applications in drug development, particularly due to its unique structural features and bioactivity. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The synthesis of Methyl 6-(difluoromethyl)-2-hydroxy-4-methylpyridine-3-acetate has been optimized in recent studies, with a focus on improving yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound. These methods have confirmed the structural integrity and purity of the synthesized product, which is critical for subsequent biological evaluations.

In terms of biological activity, preliminary studies have demonstrated that Methyl 6-(difluoromethyl)-2-hydroxy-4-methylpyridine-3-acetate exhibits promising inhibitory effects on specific enzymatic targets. For instance, it has shown activity against certain kinases and proteases, which are often implicated in disease pathways such as cancer and inflammatory disorders. These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutics.

Further investigations into the mechanism of action have revealed that the difluoromethyl group plays a crucial role in the compound's bioactivity. This functional group enhances the compound's binding affinity to target proteins, thereby improving its inhibitory potency. Computational modeling and molecular docking studies have provided insights into the interactions between the compound and its biological targets, offering a foundation for structure-activity relationship (SAR) studies.

Despite these promising results, challenges remain in the development of Methyl 6-(difluoromethyl)-2-hydroxy-4-methylpyridine-3-acetate as a therapeutic agent. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are currently exploring various formulation strategies to improve the compound's pharmacokinetic properties and reduce off-target effects.

In conclusion, Methyl 6-(difluoromethyl)-2-hydroxy-4-methylpyridine-3-acetate represents a promising candidate for drug development, with its unique structural features and bioactivity. Ongoing research is expected to provide deeper insights into its therapeutic potential and pave the way for its clinical translation. Future studies should focus on optimizing its pharmacological profile and evaluating its efficacy in relevant disease models.